Cas no 1190839-15-6 (3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(3-methanesulfonamidophenyl)propanamide)

• Product Name: 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(3-methanesulfonamidophenyl)propanamide
• CAS No: 1190839-15-6
• MF: C₁₉H₂₀N₄O₅S
• MW: 416.450902938843
• CID: 5805413
• PubChem ID: 44072908
• Update Time: 2025-10-28

3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(3-methanesulfonamidophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(3-methanesulfonamidophenyl)propanamide
• AKOS024515753
• 1190839-15-6
• 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepin-3-yl)-N-(3-(methylsulfonamido)phenyl)propanamide
• VU0648932-1
• F5610-0048
• 3-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)-N-[3-(methanesulfonamido)phenyl]propanamide

• Inchi： 1S/C19H20N4O5S/c1-29(27,28)23-13-6-4-5-12(11-13)20-17(24)10-9-16-19(26)21-15-8-3-2-7-14(15)18(25)22-16/h2-8,11,16,23H,9-10H2,1H3,(H,20,24)(H,21,26)(H,22,25)
• InChI Key： KTUJPINGCHUIRF-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC(=C1)NC(CCC1C(NC2C=CC=CC=2C(N1)=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 416.11544092g/mol
• Monoisotopic Mass: 416.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 142Ų

Additional information on 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(3-methanesulfonamidophenyl)propanamide

Compound CAS No 1190839-15-6: 3-(2,5-Dioxo-2,3,4,5-Tetrahydro-1H-1,4-Benzo[d]iazepin-3-Yl)-N-(3-Methanesulfonamidophenyl)Propanamide

The compound CAS No 1190839-15-6, also known as 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(3-methanesulfonamidophenyl)propanamide, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound belongs to the class of benzodiazepines derivatives and features a unique structural design that combines a benzodiazepine core with a methanesulfonamide group and a propanamide linker. Recent studies have highlighted its promising pharmacological properties, making it a subject of intense research interest in the scientific community.

The benzodiazepine core of this compound is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The methanesulfonamide group attached to the phenyl ring introduces additional functional diversity, enhancing the compound's bioactivity and selectivity. The propanamide linker serves as a flexible bridge that connects these two functional groups, potentially improving the molecule's ability to interact with target proteins.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that CAS No 1190839-15-6 exhibits strong binding affinity towards several therapeutic targets, including G-protein coupled receptors (GPCRs) and kinases. Its ability to modulate these targets suggests potential applications in the treatment of conditions such as inflammation, pain, and neurodegenerative diseases.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have explored the use of CAS No 1190839-15-6 as a payload in nanocarriers designed for delivering therapeutic agents to specific tissues or cells. The compound's unique structure allows for efficient encapsulation within lipid nanoparticles while maintaining its bioactivity. This approach has shown promise in preclinical models of cancer and cardiovascular diseases.

In addition to its pharmacological applications, CAS No 1190839-15-6 has also been studied for its potential in chemical synthesis as an intermediate in the construction of more complex molecules. Its versatility as a building block has led to its inclusion in several total synthesis routes for natural products and bioactive compounds.

From a structural standpoint, the compound's benzodiazepine ring system is characterized by its fused bicyclic structure, which provides rigidity and planarity essential for interactions with biological targets. The presence of multiple oxygen atoms within the ring contributes to hydrogen bonding capabilities and enhances solubility properties—a critical factor for drug delivery.

The methanesulfonamido group attached to the phenyl ring introduces electron-withdrawing effects that can modulate the electronic environment of the molecule. This modification has been shown to influence both the binding affinity and selectivity profiles of CAS No 1190839-15-6, making it a valuable tool for exploring structure-activity relationships (SAR) in medicinal chemistry.

Recent studies have also focused on optimizing the synthesis of this compound to improve yield and scalability. Novel methodologies involving microwave-assisted synthesis and catalytic cross-coupling reactions have been developed, enabling researchers to produce CAS No 1190839-15-6 more efficiently than traditional methods.

In terms of biological evaluation, CAS No 1190839-15-6 has demonstrated potent inhibitory activity against several enzymes implicated in inflammatory pathways. For instance, it has shown significant inhibition of cyclooxygenase (COX) enzymes at submicromolar concentrations in vitro assays. These findings suggest that it could serve as a lead compound for developing anti-inflammatory agents with improved efficacy and reduced side effects.

Furthermore, preliminary toxicological studies indicate that CAS No 1190839-15-6 exhibits low cytotoxicity against normal human cells while maintaining high potency against cancer cell lines. This favorable safety profile positions it as a strong candidate for further preclinical development.

The combination of its unique chemical structure and promising biological properties makes CAS No 1190839-15-6 an intriguing subject for both academic research and industrial drug development efforts. As ongoing studies continue to uncover new insights into its mechanism of action and therapeutic potential, this compound is poised to play an increasingly important role in advancing modern medicine.